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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylaminoethyl cellulose (DEAE-cellulose) is a positively charged resin widely utilized in

biochemical research and biopharmaceutical manufacturing for the separation and purification

of biomolecules.[1][2] It functions as a weak anion exchanger, making it particularly effective for

purifying negatively charged molecules such as proteins and nucleic acids.[1][3] This guide

provides a detailed examination of the core characteristics of DEAE-cellulose, including its

chemical structure, functional groups, and the fundamental principles governing its application

in chromatography.

DEAE-cellulose consists of a cellulose backbone, a naturally occurring polysaccharide, which

is chemically modified to incorporate diethylaminoethyl (DEAE) functional groups.[3] These

functional groups impart a positive charge to the cellulose matrix at pH values below the pKa of

the tertiary amine, enabling it to reversibly bind to negatively charged biomolecules. The

release of bound molecules is typically achieved by increasing the salt concentration or the pH

of the elution buffer.

Chemical Structure and Functional Groups
The foundational structure of DEAE-cellulose is the linear polysaccharide cellulose, which is

composed of repeating β(1→4) linked D-glucose units. The key modification is the
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etherification of the hydroxyl groups of the glucose residues with a diethylaminoethyl (DEAE)

group, specifically -(CH₂)₂-N(C₂H₅)₂.

The functional component of DEAE-cellulose is the tertiary amine within the DEAE group. In

an aqueous solution with a pH below its pKa (approximately 10-11.5), this amine group

becomes protonated, acquiring a positive charge. This positive charge is the basis for its utility

as an anion exchanger, as it facilitates electrostatic interactions with negatively charged

molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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